2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14Cl2N2O2S/c16-9-5-6-12(10(17)7-9)21-8-14(20)19-15-18-11-3-1-2-4-13(11)22-15/h5-7H,1-4,8H2,(H,18,19,20)
• InChI Key: OUNKQNULHRNFSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2S
• Molecular Weight: 357.3 g/mol
• CAS No.: 391867-88-2

Description

2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'compound X' in scientific literature. It is a member of the benzothiazole family of compounds and has been shown to possess a range of biochemical and physiological effects.

Scientific Research Applications

Chlorophenols in Environmental Studies

Chlorophenols (CP), including 2,4-dichlorophenol, are significant due to their roles as precursors to dioxins in environmental processes, especially in Municipal Solid Waste Incineration (MSWI). CPs are involved in the formation of dioxins through incomplete combustion and various chemical pathways, making them a focus of environmental toxicity and degradation studies (Peng et al., 2016). These studies help understand the environmental fate and impact of chlorinated compounds, offering a basis for exploring the environmental behavior of 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide.

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives exhibit a wide range of pharmacological properties, making them integral to the development of new therapeutic agents. Research on benzothiazole-based molecules highlights their potential as anticancer, antibacterial, antifungal, anti-inflammatory, and analgesic agents, among other applications (Keri et al., 2015). The diverse biological activity associated with benzothiazole derivatives suggests that this compound may also possess significant biological and pharmacological potential, warranting further investigation in drug development and medicinal chemistry.

Potential in Antioxidant Studies

The study of antioxidants, including the assessment of their capacity through various assays, is crucial in understanding the oxidative stability and potential health benefits of compounds. The ABTS/PP decolorization assay, for example, evaluates the antioxidant capacity of compounds, including those related to benzothiazole, indicating the relevance of such studies in determining the antioxidant potential of new compounds (Ilyasov et al., 2020). This underscores the importance of investigating the antioxidant properties of this compound.